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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide to developing invisible ink formulations
using Tinolux BBS, a fluorescent whitening agent. Tinolux BBS, chemically identified as
chloroaluminum(lll) phthalocyanine tetrasulfonic acid, is a specialized aluminum
phthalocyanine compound.[1] It exhibits fluorescence, absorbing ultraviolet (UV) light and re-
emitting it as visible blue light, making it an ideal candidate for creating inks that are invisible
under normal lighting conditions but become visible under a UV light source.[1] This property is
particularly valuable for security applications, covert labeling of sensitive materials, and in
research settings requiring discreet marking.

This document outlines the chemical and physical properties of Tinolux BBS, provides detailed
protocols for the preparation of various ink formulations, and describes analytical methods for
their characterization and performance evaluation.

Properties of Tinolux BBS

A thorough understanding of the physicochemical properties of Tinolux BBS is crucial for the
successful development of stable and effective invisible ink formulations.

Table 1: Physicochemical Properties of Tinolux BBS
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Property

Value

Reference

Chemical Name

Chloroaluminum(lIl)

phthalocyanine tetrasulfonic

[1]

acid
Molecular Formula C32H16AICINg012S4 [1]
Molecular Weight 895.2 g/mol [1]
Appearance Fine, dark-colored powder or 1]

granular solid

Color in Aqueous Solution

Anionic dark blue liquid

[1]

Solubility

High water solubility

[1]

Fluorescence

Emits blue light under UV

excitation

[1]

Thermal Stability

Decomposes at elevated
temperatures, typical for

phthalocyanine compounds

[1]

Light Stability

Resists photodegradation

[1]

Invisible Ink Formulations

The formulation of an invisible ink with Tinolux BBS requires a careful selection of solvents,
binders, and additives to ensure stability, appropriate viscosity for application, and strong
fluorescence upon UV exposure. Below are three starting formulations with varying solvent
systems.

Table 2: Invisible Ink Formulations with Tinolux BBS
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Formulation 1 Formulation 2 Formulation 3 (Gel-
Component .

(Aqueous) (Hydroalcoholic) based)
Tinolux BBS 0.1 - 1.0% (w/v) 0.1 - 1.0% (w/v) 0.1 - 0.5% (w/v)
Deionized Water 95 - 98.9% (v/v) 45 - 49.4% (viv) 80 - 89.4% (v/v)
Ethanol (95%) - 50% (v/Vv)
Glycerol 1-3% (vIv) 1-3% (vIv) 5-10% (v/v)
Polyvinyl Alcohol

0.5 - 2% (w/v) 0.5 - 2% (w/v)
(PVA)
Hydroxyethyl

1-2% (wiv)
Cellulose (HEC)

Biocide (e.g.,

0.05% (v/v) 0.05% (v/v) 0.05% (v/v)
ProClin™ 300)

» Solvents: Deionized water is the primary solvent due to the high water solubility of Tinolux
BBS.[1] Ethanol is introduced in Formulation 2 to modify the drying time and wetting
properties on different substrates.

o Binders: Polyvinyl alcohol (PVA) and hydroxyethyl cellulose (HEC) act as binders, improving
the adhesion of the ink to the substrate and preventing feathering. The choice of binder will
influence the viscosity of the final ink.

o Humectant: Glycerol is added to prevent the ink from drying too quickly in the pen or on the
stamp pad and to improve the flow characteristics.

e Biocide: A biocide is included to prevent microbial growth in the aqueous formulations,
ensuring a longer shelf life.

Experimental Protocols
Preparation of Invisible Ink Formulations

This protocol describes the general procedure for preparing the invisible ink formulations
outlined in Table 2.
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Materials:

Tinolux BBS powder

e Deionized water

o Ethanol (95%)

e Glycerol

» Polyvinyl alcohol (PVA)

o Hydroxyethyl cellulose (HEC)

» Biocide (e.g., ProClin™ 300)

e Magnetic stirrer and stir bar

o Beakers and graduated cylinders

e Weighing balance

Procedure:

e Solvent Preparation: In a clean beaker, combine the required amounts of deionized water
and ethanol (for Formulation 2).

» Binder Dissolution: While stirring the solvent, slowly add the binder (PVA or HEC). Gentle
heating may be required to facilitate the complete dissolution of PVA. Continue stirring until a
clear, homogeneous solution is obtained.

o Humectant and Biocide Addition: Add the specified amount of glycerol and biocide to the
solution and stir until fully mixed.

o Tinolux BBS Incorporation: In a separate container, weigh the required amount of Tinolux
BBS powder. Create a slurry by adding a small amount of the prepared solvent/binder
mixture to the powder and mix until a smooth paste is formed.
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e Final Mixing: Gradually add the Tinolux BBS slurry to the main solution while stirring
continuously. Continue stirring for at least 30 minutes to ensure complete dissolution and

homogeneity of the ink.

« Filtration (Optional): For applications requiring very fine lines or use in inkjet printers, the ink
can be filtered through a 0.45 um syringe filter to remove any undissolved particles.

o Storage: Store the prepared ink in a well-sealed, opaque container to protect it from light.

Workflow for Ink Preparation and Application
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Workflow for Invisible Ink Preparation and Application
1. Component Weighing
(Tinolux BBS, Solvents, Binders)

Dissolution

2. Solvent & Binder Mixing

ddition

3. Tinolux BBS Incorporation

Mixing

4. Homogenization
(Stirring)

5. Application to Substrate
(e.g., Paper, Fabric)

Under UV Light \ Under Ambient Light

7. Visualization under UV Light
(365 nm)

Visible Blue Fluorescence

Click to download full resolution via product page

Invisible Marking

Caption: Workflow from component preparation to visualization of the invisible ink.
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Analytical Characterization

The performance of the developed invisible ink formulations should be evaluated using various
analytical techniques.

Table 3: Analytical Techniques for Ink Characterization

Technique Parameter Measured Expected Outcome

Determine the optimal
UV-Vis Spectroscopy Absorption Spectrum excitation wavelength for

maximum fluorescence.

Characterize the fluorescence
Fluorescence Spectroscopy Emission Spectrum intensity and emission

wavelength of the ink.

Ensure the ink has the
. ) ) appropriate flow properties for
Viscometry Viscosity ) o
the intended application

method (e.g., pen, printer).

Evaluate the durability of the
Substrate Adhesion Test Adhesion Strength markings on different surfaces

(e.g., paper, plastic, glass).

Assess the long-term stability
Photostability Test Fluorescence decay over time of the invisible mark when

exposed to ambient light.

Protocol for Fluorescence Spectroscopy

Objective: To determine the excitation and emission spectra of the Tinolux BBS invisible ink.
Materials:
e Fluorometer

e Quartz cuvettes
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e Prepared invisible ink formulation
e Deionized water (as a blank)
Procedure:

e Instrument Setup: Turn on the fluorometer and allow the lamp to warm up according to the
manufacturer's instructions.

o Sample Preparation: Dilute a small aliquot of the ink formulation with deionized water to an
appropriate concentration to avoid inner filter effects.

o Excitation Spectrum:

o Set the emission wavelength to the expected maximum (around 440-460 nm for blue
fluorescence).

o Scan a range of excitation wavelengths (e.g., 300-400 nm) to determine the wavelength of
maximum absorption.

e Emission Spectrum:
o Set the excitation wavelength to the maximum determined in the previous step.

o Scan a range of emission wavelengths (e.g., 400-600 nm) to determine the wavelength of
maximum fluorescence emission.

o Data Analysis: Record the excitation and emission maxima. The fluorescence intensity can
be used for quantitative comparisons between different formulations.

Signaling Pathway of Fluorescence

The invisibility of the ink under normal light and its visibility under UV light is governed by the
principle of fluorescence, a photoluminescent process.
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Fluorescence Mechanism of Tinolux BBS

Absorption of UV Light (Excitation)

Ground State (So)
Tinolux BBS Molecule

Excited State (S1)

(Unstable)

Emission of Visible Light (Fluorescence)

(Relaxation to Ground State (So))

Click to download full resolution via product page

Caption: Simplified Jablonski diagram illustrating the fluorescence process of Tinolux BBS.

Safety Precautions

While Tinolux BBS is primarily used in consumer products like laundry detergents, standard
laboratory safety practices should be followed when handling the pure compound and the
prepared ink formulations. A safety data sheet (SDS) for Tinolux BBS indicates that it is not
classified as a hazardous substance, but appropriate personal protective equipment (PPE),
including gloves and safety glasses, should be worn.[2] Avoid inhalation of the powder and
direct contact with skin and eyes.[2]

Conclusion

Tinolux BBS presents a promising and readily available fluorescent compound for the
development of effective and stable invisible inks. The formulations and protocols provided in
these application notes serve as a starting point for researchers and professionals. Further
optimization of the formulations may be required depending on the specific application and
substrate. The analytical methods described will enable a thorough characterization of the ink's
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performance, ensuring its suitability for security, anti-counterfeiting, and other specialized
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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